Cas no 55968-39-3 (1-(1-chloroethyl)-2-methylbenzene)

• Product Name: 1-(1-chloroethyl)-2-methylbenzene
• CAS No: 55968-39-3
• MF: C₉H₁₁Cl
• MW: 154.636641740799
• CID: 4036933
• PubChem ID: 13682008
• Update Time: 2025-11-05

1-(1-chloroethyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-chloroethyl)-2-methyl-
• 9
• Orlistat Impurity 9
• 10-Anhydrodihydro Artemisinin
• 1-(1-Chloroethyl)-2-methylbenzene
• AKOS009236455
• SCHEMBL7783992
• 55968-39-3
• 975-954-2
• 1-(1-chloroethyl)-2-methylbenzene

• Inchi： 1S/C9H11Cl/c1-7-5-3-4-6-9(7)8(2)10/h3-6,8H,1-2H3
• InChI Key： FVHALAXAXLCMOY-UHFFFAOYSA-N
• SMILES： C1(C(Cl)C)=CC=CC=C1C

Computed Properties

• Exact Mass: 154.0549280Da
• Monoisotopic Mass: 154.0549280Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(1-chloroethyl)-2-methylbenzene

Recent Advances in the Study of 1-(1-Chloroethyl)-2-methylbenzene (CAS: 55968-39-3) in Chemical and Biomedical Research

The compound 1-(1-chloroethyl)-2-methylbenzene (CAS: 55968-39-3) has recently garnered significant attention in the field of chemical and biomedical research due to its potential applications in pharmaceutical synthesis and material science. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, properties, and potential biomedical applications.

Recent studies have highlighted the unique structural features of 1-(1-chloroethyl)-2-methylbenzene, which make it a promising intermediate in the synthesis of complex organic molecules. Its chloroethyl and methyl substituents on the benzene ring offer versatile reactivity, enabling its use in various chemical transformations. Researchers have explored its role in cross-coupling reactions, where it serves as a key building block for the construction of more complex aromatic compounds.

In the biomedical domain, preliminary investigations suggest that derivatives of 1-(1-chloroethyl)-2-methylbenzene may exhibit bioactive properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* reported that certain analogs of this compound demonstrated moderate inhibitory activity against specific enzymes involved in inflammatory pathways. These findings open new avenues for the development of novel anti-inflammatory agents.

The synthesis of 1-(1-chloroethyl)-2-methylbenzene has also been optimized in recent years. A team from the University of Tokyo developed a more efficient catalytic method for its production, achieving higher yields and reduced byproducts. This advancement is particularly relevant for industrial-scale applications, where cost-effectiveness and environmental considerations are paramount.

Despite these promising developments, challenges remain. The stability of 1-(1-chloroethyl)-2-methylbenzene under various conditions requires further investigation, as does its toxicity profile. Ongoing research aims to address these gaps, with the goal of unlocking its full potential in both chemical and biomedical applications.

In conclusion, 1-(1-chloroethyl)-2-methylbenzene (CAS: 55968-39-3) represents a compound of growing interest in the scientific community. Its versatility in chemical synthesis and potential biomedical applications make it a valuable subject for further study. Future research should focus on optimizing its synthesis, exploring its biological activities, and assessing its safety for broader use.